Cas no 203642-77-7 (2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne)

• Product Name: 2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
• CAS No: 203642-77-7
• MF: C₁₇H₃₄O₅Si
• MW: 346.534367084503
• CID: 2602318
• PubChem ID: 329767774
• Update Time: 2025-04-21

2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
• 2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne, 97%
• F71893
• tert-butyl-dimethyl-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]silane
• 4,7,10,13,16-Pentaoxa-3-silanonadec-18-yne, 2,2,3,3-tetramethyl-
• BS-52806
• starbld0013421
• CS-0528843
• 203642-77-7
• MFCD24849723

• MDL： MFCD24849723
• Inchi： 1S/C17H34O5Si/c1-7-8-18-9-10-19-11-12-20-13-14-21-15-16-22-23(5,6)17(2,3)4/h1H,8-16H2,2-6H3
• InChI Key： NVHJBVPAABUHIU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCOCCOCCOCCOCC#C

Computed Properties

• Exact Mass: 346.21755072g/mol
• Monoisotopic Mass: 346.21755072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.980 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.451

2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-38
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes